Cas no 2166941-62-2 (3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea
• CAS No: 2166941-62-2
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 5895563
• PubChem ID: 165785644
• Update Time: 2025-05-22

3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea
• EN300-1274479
• 2166941-62-2
• 3-(but-3-en-2-yl)-1-[(4-methylphenyl)methyl]thiourea

• Inchi： 1S/C13H18N2S/c1-4-11(3)15-13(16)14-9-12-7-5-10(2)6-8-12/h4-8,11H,1,9H2,2-3H3,(H2,14,15,16)
• InChI Key： HKTBMBDLYDILHN-UHFFFAOYSA-N
• SMILES： S=C(NC(C=C)C)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 234.11906976g/mol
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea

3-(But-3-en-2-yl)-1-(4-methylphenyl)methylthiourea (CAS No. 2166941-62-2)

The compound 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea (CAS No. 2166941-62-2) is an organic compound with a unique structure that combines a thiourea functional group with an alkenyl and aryl substituent. This compound has been the subject of recent research, particularly in the fields of medicinal chemistry and materials science, due to its potential applications in drug design and as a building block for advanced materials.

Thiourea derivatives have long been recognized for their versatility in chemical synthesis. The presence of the thiourea group in 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea allows for various reaction pathways, making it a valuable intermediate in organic synthesis. Recent studies have explored its use in the construction of bioactive molecules, where its ability to form hydrogen bonds and participate in π-interactions has been exploited to design compounds with potential therapeutic applications.

The structure of 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea includes a butenyl group attached at the 3-position and a 4-methylphenyl group at the 1-position of the thiourea moiety. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and biological activity. Researchers have utilized computational chemistry techniques, such as molecular docking and quantum mechanics calculations, to understand how these substituents influence the compound's interaction with biological targets.

One of the most promising applications of this compound is in the development of antimicrobial agents. Recent studies have demonstrated that thiourea derivatives with appropriate substituents can exhibit potent activity against various pathogens, including bacteria and fungi. The butenyl group in this compound has been shown to enhance its antimicrobial properties by increasing membrane permeability and disrupting cellular functions.

In addition to its biological applications, 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea has also been investigated for its role in catalysis. Its ability to act as a ligand in transition metal complexes has made it a valuable tool in asymmetric catalysis, particularly in the synthesis of chiral compounds. Recent advancements in this area have highlighted its potential for use in industrial processes, where high enantioselectivity is required.

The synthesis of 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea involves a multi-step process that typically begins with the preparation of the thiourea precursor. The introduction of the alkenyl and aryl groups is achieved through coupling reactions or substitution reactions, depending on the specific substituents desired. Optimization of these steps has led to improved yields and purities, making this compound more accessible for research and commercial applications.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, making it a safer alternative to some traditional chemicals used in similar applications. However, further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, 3-(but-3-en-2-yl)-1-(4-methylphenyl)methylthiourea (CAS No. 2166941-62-2) is a versatile organic compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for use in drug discovery, catalysis, and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various fields of chemistry and biology.